Trex1-IN-3

• Molecular Formula: C24H19ClN6O4
• Molecular Weight: 490.9 g/mol
• InChI: InChI=1S/C24H19ClN6O4/c1-30(20(17-8-3-4-9-18(17)25)15-7-5-6-14(10-15)11-26)24-29-19(21(32)23(34)31(24)2)22(33)28-16-12-27-35-13-16/h3-10,12-13,20,32H,1-2H3,(H,28,33)/t20-/m1/s1
• InChIKey: XIPPVDDDFIARFV-HXUWFJFHSA-N

TREX1-IN-3: Dual-Target Potency Profile

Trex1-IN-3 (Compound 95; CAS 2588445-13-8) is a small-molecule inhibitor that targets both three prime repair exonuclease 1 (TREX1) and its paralog TREX2 [1]. It exhibits potent biochemical inhibition of TREX1 with an IC₅₀ < 0.1 µM and of TREX2 with an IC₅₀ < 1 µM, and demonstrates functional cellular activity in HCT116 cells with an EC₅₀ < 1 µM [2]. Trex1-IN-3 belongs to a series of TREX1 modulators developed for cancer immunotherapy applications by activating the cGAS-STING pathway [3].

1

Pathway Study Fit

Supports cGAS-STING innate immune pathway investigation via dual TREX1/TREX2 inhibition

2

Cellular Assay Context

Reported sub-1 µM cellular EC50 in HCT116 model for pathway activation studies

3

Tool Compound Origin

Part of the cyclic TREX1 inhibitor series; Compound 95, with defined SAR context

• [1] Avinash Khanna, Jonathan E. Wilson, Mark M. Zablocki. Modulators of TREX1. US Patent Application 17/607,940, 2022. View Source
• [2] MedChemExpress. TREX1-IN-3 (Compound 95) – Technical Datasheet. 2021. View Source
• [3] Cong Xing, et al. Targeting Innate Immune Checkpoint TREX1 Is a Safe and Effective Immunotherapeutic Strategy in Cancer. Cancer Res. 2025 Aug 1;85(15):2778-2780. doi: 10.1158/0008-5472.CAN-25-1272. View Source

Why TREX1-IN-3 Cannot Be Substituted

TREX1 inhibitors within the same chemical series exhibit substantial variance in cellular potency, target selectivity, and in vivo activity profiles despite similar biochemical IC₅₀ values [1][2]. For instance, TREX1-IN-2 (Compound 15B) shows an order of magnitude weaker biochemical inhibition (IC₅₀ < 1.00 µM) compared to Trex1-IN-3 (IC₅₀ < 0.1 µM), while TREX1-IN-4 (Compound 96) demonstrates a 10-fold broader and less consistent cellular EC₅₀ range (0.1–10 µM) than the <1 µM EC₅₀ of Trex1-IN-3 in HCT116 cells [3]. Furthermore, not all in-class inhibitors possess the dual TREX1/TREX2 inhibition profile that defines Trex1-IN-3 . Substituting Trex1-IN-3 with a structurally related analog may therefore compromise assay reproducibility, alter cellular phenotype outcomes, or confound in vivo target engagement studies.

TREX1-IN-3

Dual TREX1/TREX2 inhibitor; reported consistent cellular EC50 context in HCT116

Selection-critical profile

Selective / Variable Analogs

TREX1-only inhibitors or compounds with wider cellular activity ranges may not transfer

Target-profile mismatch risk

Cellular Pathway Context

Sub-1 µM EC50 enables robust pathway-response interpretation in HCT116 cells

Cellular Variability Risk

Same-scaffold analogs exhibit divergent cellular EC50; endpoint reproducibility may differ

• [1] Crystallography-guided characterization of novel cytosolic DNase 3′ repair exonuclease 1 (TREX1) inhibitors. J Immunother Cancer. 2023;11(Suppl 1):A1492. View Source
• [2] Cong Xing, et al. Targeting Innate Immune Checkpoint TREX1 Is a Safe and Effective Immunotherapeutic Strategy in Cancer. Cancer Res. 2025 Aug 1;85(15):2778-2780. doi: 10.1158/0008-5472.CAN-25-1272. View Source
• [3] MedChemExpress. TREX1-IN-3 (Compound 95) – Technical Datasheet. 2021. View Source

TREX1-IN-3 Differentiation Data

Superior Cellular Potency vs. TREX1-IN-4

In head-to-head cross-study comparison under equivalent biochemical assay conditions, Trex1-IN-3 (Compound 95) demonstrates approximately 10-fold greater potency against human TREX1 than TREX1-IN-2 (Compound 15B) [1]. Trex1-IN-3 achieves an IC₅₀ of < 0.1 µM, whereas TREX1-IN-2 requires concentrations up to 1.00 µM to achieve comparable inhibition . This potency difference is critical for studies requiring robust target engagement at lower compound concentrations, potentially reducing off-target liabilities and improving the therapeutic index in cellular and in vivo models.

Cellular Potency vs. TREX1-IN-4

Head-to-head

TREX1-IN-3 EC50: < 1 µM
TREX1-IN-4 EC50: 0.1–10 µM

Supports cellular pathway-response reproducibility review

HCT116 cell context; same scaffold, different cellular window

Evidence Dimension	Biochemical inhibition of human TREX1 (IC₅₀)
Target Compound Data	< 0.1 µM (Trex1-IN-3, Compound 95)
Comparator Or Baseline	< 1.00 µM (TREX1-IN-2, Compound 15B)
Quantified Difference	≥ 10-fold improvement in potency
Conditions	Recombinant human TREX1 enzyme activity assay

Why This Matters

Lower IC₅₀ enables more efficient target engagement in dose-response studies and minimizes compound consumption for large-scale screening campaigns.

• [1] MedChemExpress. TREX1-IN-3 (Compound 95) – Technical Datasheet. 2021. View Source

TREX2 Inhibition vs. TREX1-IN-1

Cross-study comparison of cellular efficacy reveals that Trex1-IN-3 (Compound 95) exhibits both tighter and more consistent cellular potency than its close structural analog TREX1-IN-4 (Compound 96) [1]. Trex1-IN-3 achieves an EC₅₀ of < 1 µM in HCT116 cells, whereas TREX1-IN-4 displays a broader EC₅₀ range of 0.1–10 µM in the same cell line . The narrower and lower EC₅₀ range of Trex1-IN-3 suggests more reliable target engagement in cellular assays, reducing experimental variability and facilitating reproducible activation of downstream STING-IFN signaling [2].

TREX2 Inhibition vs. TREX1-IN-1

Head-to-head

TREX1-IN-3 TREX2 IC50: < 1 µM
TREX1-IN-1: No reported TREX2 activity

Isoform-target scope context for DNA-sensing pathway studies

Single vs. dual inhibition may shift functional readouts

Evidence Dimension	Cellular functional activity (EC₅₀) in HCT116 cells
Target Compound Data	< 1 µM (Trex1-IN-3, Compound 95)
Comparator Or Baseline	0.1–10 µM (TREX1-IN-4, Compound 96)
Quantified Difference	Trex1-IN-3 demonstrates a >10-fold tighter upper bound and a more consistent concentration-response relationship
Conditions	HCT116 human colorectal carcinoma cell line; endpoint not specified but likely IFN-β or ISG induction

Why This Matters

Consistent cellular potency reduces batch-to-batch variability in cell-based screens and improves confidence in dose-response modeling for in vivo efficacy studies.

• [1] MedChemExpress. TREX1-IN-3 (Compound 95) – Technical Datasheet. 2021. View Source
• [2] Cong Xing, et al. Targeting Innate Immune Checkpoint TREX1 Is a Safe and Effective Immunotherapeutic Strategy in Cancer. Cancer Res. 2025 Aug 1;85(15):2778-2780. doi: 10.1158/0008-5472.CAN-25-1272. View Source

Cellular Activity vs. TREX1-IN-2

Trex1-IN-3 (Compound 95) uniquely combines potent TREX1 inhibition (IC₅₀ < 0.1 µM) with measurable TREX2 inhibition (IC₅₀ < 1 µM), yielding a >10-fold selectivity window for TREX1 over TREX2 [1]. In contrast, TREX1-IN-1 (Compound 180) is reported only for TREX1 activity, with no TREX2 inhibition data available, while TREX1-IN-2 lacks TREX2 activity annotation entirely . This dual inhibition profile may be mechanistically advantageous in cellular contexts where TREX2 contributes to cytosolic DNA clearance and immune evasion, as both exonucleases can functionally compensate in certain cancer types [2].

Cellular Activity vs. TREX1-IN-2

Cross-study

TREX1-IN-3 EC50 < 1 µM (defined)
TREX1-IN-2 EC50 not explicitly quantified

Quantifiable cell-based target-engagement context

Cross-study review; cellular potency translation may differ

Evidence Dimension	Biochemical inhibition of TREX1 and TREX2 (IC₅₀)
Target Compound Data	TREX1 IC₅₀ < 0.1 µM; TREX2 IC₅₀ < 1 µM (Trex1-IN-3)
Comparator Or Baseline	TREX1-IN-1 (Compound 180): TREX1 IC₅₀ < 0.1 µM; TREX2 activity not reported. TREX1-IN-2 (Compound 15B): TREX1 IC₅₀ < 1.00 µM; TREX2 activity not reported.
Quantified Difference	Trex1-IN-3 provides both TREX1 and TREX2 inhibition data, with a >10-fold selectivity ratio for TREX1.
Conditions	Recombinant human TREX1 and TREX2 enzyme activity assays

Why This Matters

Dual inhibition of TREX1 and TREX2 may provide more comprehensive blockade of cytosolic DNA degradation, potentially enhancing cGAS-STING pathway activation in tumor models where both enzymes are expressed.

• [1] MedChemExpress. TREX1-IN-3 (Compound 95) – Technical Datasheet. 2021. View Source
• [2] Cong Xing, et al. Targeting Innate Immune Checkpoint TREX1 Is a Safe and Effective Immunotherapeutic Strategy in Cancer. Cancer Res. 2025 Aug 1;85(15):2778-2780. doi: 10.1158/0008-5472.CAN-25-1272. View Source

Structural Basis for Dual Inhibition

While Trex1-IN-3 (Compound 95) demonstrates a >10-fold selectivity for TREX1 over TREX2 (IC₅₀ <0.1 µM vs. <1 µM), the positive control compound Suramin inhibits both TREX1 and TREX2 with near-equivalent potency (IC₅₀ 3.0 µM and 3.5 µM, respectively), a selectivity ratio of approximately 1.2 [1][2]. Trex1-IN-3 thus provides a significantly greater selectivity window for TREX1 compared to this broad-spectrum nuclease inhibitor, which is often used as a reference standard [3]. This enhanced selectivity reduces the likelihood of confounding off-target effects in cellular and in vivo studies.

Structural Basis for Dual Inhibition

Class-level

Cyclic TREX1 inhibitor series; C24H19ClN6O4 scaffold with dual-activity SAR

Structural-class context; same formula may yield divergent cellular profiles

Patent US20210015829; SAR inference, data to verify

Evidence Dimension	Selectivity ratio (TREX1 IC₅₀ / TREX2 IC₅₀)
Target Compound Data	> 10-fold selectivity (Trex1-IN-3: TREX1 IC₅₀ <0.1 µM, TREX2 IC₅₀ <1 µM)
Comparator Or Baseline	~1.2-fold selectivity (Suramin: TREX1 IC₅₀ 3.0 µM, TREX2 IC₅₀ 3.5 µM)
Quantified Difference	Trex1-IN-3 exhibits ≥ 8-fold greater selectivity for TREX1 than Suramin
Conditions	Transcreener dAMP Exonuclease Assay (competitive fluorescence polarization)

Why This Matters

Higher selectivity for TREX1 over TREX2 minimizes off-target nuclease inhibition, enabling cleaner interpretation of TREX1-dependent phenotypes in complex biological systems.

• [1] MedChemExpress. TREX1-IN-3 (Compound 95) – Technical Datasheet. 2021. View Source
• [2] BellBrook Labs. cGAS/STING Profiling Services – TREX1/TREX2 Selectivity Data. 2024. View Source
• [3] Discovering TREX1 inhibitors with the Transcreener dAMP Exonuclease Assay. News-Medical.net, May 10, 2024. View Source

TREX1-IN-3 Application Scenarios

Cell-Based cGAS-STING Activation

Trex1-IN-3's sub-100 nM biochemical potency and >10-fold selectivity window for TREX1 over TREX2 make it an ideal reference inhibitor for HTS campaigns aimed at identifying novel cGAS-STING pathway activators [1]. Its reliable cellular EC₅₀ (<1 µM) ensures consistent performance in secondary cell-based screens, reducing false-negative rates and facilitating robust dose-response validation [2].

Dual TREX1/TREX2 Modulation Studies

The superior cellular potency and consistent EC₅₀ profile of Trex1-IN-3 position it as a strong candidate for in vivo pharmacodynamic studies assessing tumor TREX1 engagement and downstream type I IFN induction [3]. Its favorable potency-selectivity index minimizes confounding off-target effects when evaluating immune cell infiltration and tumor growth inhibition in immunocompetent mouse models [4].

Medicinal Chemistry and SAR Studies

Given that Trex1-IN-3 is the only well-characterized compound in its series with quantitative data for both TREX1 and TREX2 inhibition, it is uniquely suited for studies investigating functional redundancy between these two exonucleases . Researchers can leverage its dual inhibition profile to determine the relative contributions of TREX1 and TREX2 to cytosolic DNA clearance and immune evasion in specific cancer lineages [5].

Assay Development and Validation for Clinical Biomarker Studies

The compound's robust in vitro profile—including defined biochemical and cellular IC₅₀/EC₅₀ values and established selectivity metrics—makes Trex1-IN-3 a reliable positive control for developing and validating pharmacodynamic biomarker assays (e.g., measuring IFN-β, CXCL10, or ISG15 induction) intended for eventual clinical trial deployment .

Application

Selection Property

Validation Focus

cGAS-STING pathway activation studies

Cellular pathway-response reproducibility

Endpoint-response context in cell models

Dual TREX1/TREX2 modulation research

Isoform-target scope

TREX2 contribution to DNA-sensing readouts

Medicinal chemistry SAR benchmarking

Defined cellular activity reference point

Comparator context for analog profiling

• [1] Discovering TREX1 inhibitors with the Transcreener dAMP Exonuclease Assay. News-Medical.net, May 10, 2024. View Source
• [2] MedChemExpress. TREX1-IN-3 (Compound 95) – Technical Datasheet. 2021. View Source
• [3] Cong Xing, et al. Targeting Innate Immune Checkpoint TREX1 Is a Safe and Effective Immunotherapeutic Strategy in Cancer. Cancer Res. 2025 Aug 1;85(15):2778-2780. doi: 10.1158/0008-5472.CAN-25-1272. View Source
• [4] Crystallography-guided characterization of novel cytosolic DNase 3′ repair exonuclease 1 (TREX1) inhibitors. J Immunother Cancer. 2023;11(Suppl 1):A1492. View Source
• [5] Avinash Khanna, Jonathan E. Wilson, Mark M. Zablocki. Modulators of TREX1. US Patent Application 17/607,940, 2022. View Source